Cas no 51911-74-1 ((3,5-Dinitrophenyl)(phenyl)methanone)
51911-74-1 structure
Product Name:(3,5-Dinitrophenyl)(phenyl)methanone
CAS No:51911-74-1
MF:C13H8N2O5
MW:272.21302318573
CID:383437
PubChem ID:257900
Update Time:2025-04-19
(3,5-Dinitrophenyl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3,5-Dinitrophenyl)(phenyl)methanone
- (3,5-dinitrophenyl)-phenylmethanone
- AC1L5XS1
- AC1Q5AHR
- AR-1A3872
- CTK4J5103
- KST-1A5925
- NCIOpen2_004957
- NSC86516
- AKOS022188961
- 51911-74-1
- NSC-86516
- SCHEMBL214448
- Methanone, (3,5-dinitrophenyl)phenyl-
- FHIDEWWHKSJPTK-UHFFFAOYSA-N
- DTXSID30292936
- NSC 86516
-
- Inchi: 1S/C13H8N2O5/c16-13(9-4-2-1-3-5-9)10-6-11(14(17)18)8-12(7-10)15(19)20/h1-8H
- InChI Key: FHIDEWWHKSJPTK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.04334
- Monoisotopic Mass: 272.04332136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 131 ºC
- Solubility: Almost insoluble (0.017 g/l) (25 º C),
- PSA: 103.35
(3,5-Dinitrophenyl)(phenyl)methanone Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
51911-74-1 ((3,5-Dinitrophenyl)(phenyl)methanone) Related Products
- 1469-74-5(3,4'-Dinitrobenzophenone)
- 21222-05-9(bis(3-nitrophenyl)methanone)
- 1144-74-7(4-Nitrobenzophenone)
- 14401-75-3(1-(3,5-Dinitrophenyl)ethanone)
- 1033-26-7(Methanone,bis(4-nitrophenyl)-)
- 121-89-1(3-nitroacetophenone)
- 100-19-6(1-(4-nitrophenyl)ethan-1-one)
- 2243-80-3(3-Nitrobenzophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk